Cas no 2379321-42-1 (2-Bromo-3-butoxy-4-fluoro-1-methylbenzene)

• Product Name: 2-Bromo-3-butoxy-4-fluoro-1-methylbenzene
• CAS No: 2379321-42-1
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 5075230
• Update Time: 2025-08-05

2-Bromo-3-butoxy-4-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-butoxy-4-fluoro-1-methylbenzene

• Inchi： 1S/C11H14BrFO/c1-3-4-7-14-11-9(13)6-5-8(2)10(11)12/h5-6H,3-4,7H2,1-2H3
• InChI Key： OBNHKFCXQZCTOM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C(C=1OCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2